Cas no 61717-07-5 (1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)-)
61717-07-5 structure
Product Name:1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)-
CAS No:61717-07-5
MF:C7H6N4O2
MW:178.14814043045
CID:468642
PubChem ID:23329497
Update Time:2025-04-19
1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)-
- 3-nitro-1-prop-2-enylpyrazole-4-carbonitrile
- SCHEMBL11473792
- 1-Allyl-3-nitro-1H-pyrazole-4-carbonitrile
- DTXSID80632969
- 3-Nitro-1-(prop-2-en-1-yl)-1H-pyrazole-4-carbonitrile
- 61717-07-5
-
- Inchi: 1S/C7H6N4O2/c1-2-3-10-5-6(4-8)7(9-10)11(12)13/h2,5H,1,3H2
- InChI Key: QWMVLNJPDGGPAX-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(C#N)=CN(CC=C)N=1)=O
Computed Properties
- Exact Mass: 178.04918
- Monoisotopic Mass: 178.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 87.4Ų
Experimental Properties
- PSA: 84.75
1H-Pyrazole-4-carbonitrile, 3-nitro-1-(2-propenyl)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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